Cas no 2229282-76-0 (methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate)

• Product Name: methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate
• CAS No: 2229282-76-0
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 6260896
• PubChem ID: 165974134
• Update Time: 2025-07-25

methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate
• EN300-1871184
• 2229282-76-0
• methyl 3-amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)propanoate

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-11-6-5-9(7-12(11)18)10(8-16)13(19)21-4/h5-7,10,18H,8,16H2,1-4H3,(H,17,20)
• InChI Key： QPVQORPPMHHHRI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C(C(=O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Additional information on methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate

Introduction to Methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate (CAS No. 2229282-76-0)

Methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate, identified by its CAS number 2229282-76-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including amino, carboxylic acid, and hydroxyl groups, makes it a versatile building block for synthetic chemistry and drug design.

The molecular structure of methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate consists of a propanoate backbone modified with a phenyl ring substituted at the 3-position with an amino group and at the 4-position with a tert-butoxy carbamoyl group. This arrangement imparts unique chemical properties that are exploited in various biochemical pathways and drug interactions. The compound's ability to participate in hydrogen bonding and its solubility profile make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and proteins involved in disease pathways. The structural features of methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate suggest that it may interact with biological targets in a manner conducive to therapeutic intervention. For instance, the amino and hydroxyl groups can form hydrogen bonds with polar residues in protein active sites, while the tert-butoxy carbamoyl moiety can provide steric hindrance to enhance binding affinity.

One of the most promising areas of research involving this compound is its potential as a precursor in the synthesis of novel pharmaceuticals. The carboxylic acid group can be readily modified through esterification, amidation, or other reactions to produce derivatives with tailored properties. These derivatives could then be explored for their biological activity against various diseases, including cancer, inflammation, and neurodegenerative disorders. The versatility of methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate as a synthetic intermediate makes it a valuable asset in drug discovery pipelines.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their ability to modulate enzyme activity and cellular signaling pathways. The phenyl ring in methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate is particularly noteworthy, as it can be functionalized to introduce additional pharmacophores. For example, modifications at the 5-position of the phenyl ring have been shown to enhance binding affinity to certain protein targets. This strategic approach has led to the development of several potent drug candidates that are currently undergoing preclinical evaluation.

The tert-butoxy carbamoyl group is another key feature of this compound that contributes to its pharmacological potential. This moiety not only provides a site for further chemical modification but also influences the compound's solubility and metabolic stability. In drug design, such structural elements are often critical for optimizing pharmacokinetic properties, ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

In conclusion, methyl 3-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)propanoate (CAS No. 2229282-76-0) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and multiple functional groups make it a versatile tool for synthetic chemistry and drug design. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.